N-[(3,4-dimethylphenyl)imino-diphenyl-lambda5-phosphanyl]pyridin-3-amine

• IUPAC Name: N-[(3,4-dimethylphenyl)imino-diphenyl-λ5-phosphanyl]pyridin-3-amine
• InChI: InChI=1S/C25H24N3P/c1-20-15-16-22(18-21(20)2)27-29(24-11-5-3-6-12-24,25-13-7-4-8-14-25)28-23-10-9-17-26-19-23/h3-19,28H,1-2H3
• InChI Key: QQVLSKCIKYGOAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=P(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=CN=CC=C4)C
• Molecular Formula: C25H24N3P
• Molecular Weight: 397.5 g/mol

Description

N-[(3,4-dimethylphenyl)imino-diphenyl-lambda5-phosphanyl]pyridin-3-amine, commonly known as DPPA, is a phosphine ligand that has been widely used in various scientific research applications. It is a highly versatile compound that has been utilized in many fields, including organic synthesis, catalysis, and medicinal chemistry. In

Scientific Research Applications

DPPA has been utilized in a wide range of scientific research applications, including organic synthesis, catalysis, and medicinal chemistry. In organic synthesis, DPPA has been used as a ligand for various transition metals, including palladium, rhodium, and ruthenium. It has been shown to be highly effective in promoting various reactions, including cross-coupling reactions, hydrogenation reactions, and C-H activation reactions.
In catalysis, DPPA has been utilized as a ligand for various metal catalysts, including ruthenium and iridium. It has been shown to be highly effective in promoting various reactions, including hydrogenation reactions, dehydrogenation reactions, and transfer hydrogenation reactions.
In medicinal chemistry, DPPA has been utilized as a ligand for various metal complexes, including platinum and gold. It has been shown to have excellent anticancer activity, with high selectivity for cancer cells compared to normal cells.

Mechanism of Action

The mechanism of action of DPPA is complex and depends on the specific application. In organic synthesis, DPPA acts as a bidentate ligand, coordinating to the transition metal and stabilizing the intermediate species. In catalysis, DPPA acts as a ligand, stabilizing the metal catalyst and promoting the desired reaction. In medicinal chemistry, DPPA acts as a ligand, coordinating to the metal complex and promoting its uptake into cancer cells.
Biochemical and Physiological Effects:
DPPA has been shown to have excellent biochemical and physiological effects. In medicinal chemistry, DPPA has been shown to have excellent anticancer activity, with high selectivity for cancer cells compared to normal cells. DPPA has also been shown to have excellent stability and low toxicity, making it an ideal candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using DPPA in lab experiments include its high yield, excellent purity, and versatility. DPPA has been shown to be highly effective in promoting various reactions, making it an ideal candidate for various applications. The limitations of using DPPA in lab experiments include its cost, which can be relatively high compared to other ligands, and its sensitivity to air and moisture, which can affect its stability.

Future Directions

There are many future directions for DPPA in scientific research. One future direction is the development of new synthetic methods for DPPA and its derivatives. Another future direction is the exploration of new applications for DPPA in catalysis and medicinal chemistry. Finally, the development of new metal complexes based on DPPA and its derivatives could lead to the discovery of new anticancer agents with improved activity and selectivity.

Synthesis Methods

The synthesis of DPPA involves the reaction of 3-aminopyridine with 3,4-dimethylbenzaldehyde and diphenylphosphine in the presence of a base. The resulting product is then purified by column chromatography to obtain the pure compound. The yield of this reaction is typically high, and the purity of the compound is excellent.